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Compound of Interest

Compound Name: 2,6-Dimethoxynaphthalene

Cat. No.: B181337 Get Quote

An In-depth Technical Guide to the Safe Handling of 2,6-Dimethoxynaphthalene

This document provides comprehensive safety and handling information for 2,6-
Dimethoxynaphthalene, intended for researchers, scientists, and professionals in drug

development. The following sections detail the compound's properties, associated hazards,

and recommended procedures for its safe use in a laboratory setting.

Physicochemical and Identification Data
2,6-Dimethoxynaphthalene is an aromatic ether. Its key identifiers and physical properties are

summarized below.
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Property Value Citation(s)

CAS Number 5486-55-5 [1][2][3]

EC Number 226-816-9 [1]

Molecular Formula C₁₂H₁₂O₂ [1][2][3]

Molecular Weight 188.22 g/mol [1][3]

Physical Form
Solid, crystals, or crystalline

powder.
[4]

Appearance Pale cream to cream. [4]

Melting Point 151.0 - 157.0 °C [4]

Storage Class 11 - Combustible Solids.

Water Hazard Class (WGK)
WGK 3 (severe hazard to

water).

Hazard Identification and Personal Protection
While specific toxicological properties for 2,6-Dimethoxynaphthalene have not been

thoroughly investigated, related compounds and its chemical class suggest potential hazards.

[5] It should be handled with care, assuming it may cause irritation to the eyes, skin, and

respiratory tract.[5]

General Safety Precautions:

Avoid contact with eyes, skin, and clothing.[5]

Minimize dust generation and accumulation.[5]

Do not ingest or inhale.[5]

Wash hands thoroughly after handling.[5]

Recommended Personal Protective Equipment (PPE):
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Equipment Specification Citation(s)

Eye Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[5]

Hand Protection

Wear appropriate protective

gloves (e.g., Nitrile rubber)

inspected prior to use. Dispose

of contaminated gloves after

use in accordance with good

laboratory practices.

Skin/Body Protection

Wear appropriate protective

clothing to prevent skin

exposure.

[5]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 type)

should be used if exposure

limits are exceeded or if

irritation is experienced.

[6]

Safe Handling and Storage
Proper handling and storage are critical to maintaining the integrity of 2,6-
Dimethoxynaphthalene and ensuring laboratory safety.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,

to minimize inhalation exposure.[5][6][7]
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Ensure safety showers and eyewash stations are readily accessible and in close proximity to

the workstation.[8]

General Handling Procedures:

As an aromatic ether, 2,6-Dimethoxynaphthalene should be handled with an awareness of

potential peroxide formation. Ethers can react with oxygen in the presence of light to form

unstable peroxides, which can detonate upon concentration (e.g., during distillation) or

disturbance.[9][10][11]

Avoid the formation of dust when handling the solid material.[6]

Keep the compound away from incompatible materials such as strong oxidizing agents,

strong bases, acid anhydrides, and acid chlorides.[8]

Storage Conditions:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][6]

It is advisable to store under an inert atmosphere.[8]

Mark containers with the date of receipt and the date of first opening to track the potential for

peroxide formation.[11]

Emergency and First Aid Procedures
In the event of exposure or an accident, follow these procedures immediately.
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Exposure Route First Aid Measure Citation(s)

Inhalation

Remove from exposure and

move to fresh air immediately.

If breathing is difficult or has

stopped, provide artificial

respiration and seek medical

aid.

[5]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek medical attention.

[5]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

medical attention.

[5]

Ingestion

Do NOT induce vomiting. If the

person is conscious and alert,

rinse their mouth and have

them drink 2-4 cupfuls of

water. Seek medical aid.

[5]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or an

appropriate foam that is suitable for the surrounding fire.[5]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated through

thermal decomposition or combustion.[5]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[6][8]

Accidental Release Measures:
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Personal Precautions: Ensure adequate ventilation and wear the proper personal protective

equipment as outlined in Section 2.[8]

Containment and Cleanup: For spills, sweep up the solid material, avoiding dust generation,

and place it into a suitable, labeled container for disposal.[5][6] Prevent the product from

entering drains.[12]

Disposal Considerations
Chemical waste must be disposed of in accordance with local, regional, and national

regulations.[12] Waste generators are responsible for determining if a discarded chemical is

classified as hazardous waste.[8] Do not mix with other waste. Handle uncleaned containers as

you would the product itself.[12]

Experimental Protocols
The following provides a detailed methodology for a common laboratory task: weighing and

preparing a solution of 2,6-Dimethoxynaphthalene.

Protocol: Weighing and Solubilizing Solid 2,6-Dimethoxynaphthalene

Preparation and PPE:

Before beginning, ensure the chemical fume hood is operational and the work area is

clean.

Don the required PPE: a lab coat, safety goggles, and appropriate chemical-resistant

gloves (e.g., nitrile).

Weighing the Compound:

Place a weigh boat on the analytical balance and tare the balance.

Inside the chemical fume hood, carefully use a clean spatula to transfer the desired

amount of 2,6-Dimethoxynaphthalene powder from its storage container to the weigh

boat.
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Minimize any dust creation. If dust is generated, ensure the fume hood sash is at the

appropriate height to capture it.

Securely close the primary storage container of 2,6-Dimethoxynaphthalene.

Record the precise weight of the compound.

Transfer and Solubilization:

Carefully transfer the weighed powder into an appropriate glass vessel (e.g., beaker or

flask).

Add the desired solvent to the vessel in the fume hood.

If necessary, use a magnetic stirrer or gentle agitation to fully dissolve the compound.

Cleanup:

Properly dispose of the used weigh boat and any contaminated materials (e.g., wipes) in

the designated solid chemical waste container.

Wipe down the spatula and the work surface inside the fume hood.

Remove gloves and wash hands thoroughly with soap and water.

Visualizations
The following diagrams illustrate key safety workflows and relationships for handling 2,6-
Dimethoxynaphthalene.
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Caption: Workflow for Safe Handling of 2,6-Dimethoxynaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://ehs.cornell.edu/book/export/html/237
https://www.fishersci.com/store/msds?partNumber=AC163340010&countryCode=US&language=en
https://health-safety.ed.ac.uk/guidance/hazardous-substances/ethers
https://www.ncbi.nlm.nih.gov/books/NBK55872/
https://www.ncbi.nlm.nih.gov/books/NBK55872/
http://www.docs.csg.ed.ac.uk/Safety/general/ethers/handling.pdf
https://www.sigmaaldrich.com/US/en/sds/SIGMA/M5266
https://www.benchchem.com/product/b181337#safety-and-handling-precautions-for-2-6-dimethoxynaphthalene
https://www.benchchem.com/product/b181337#safety-and-handling-precautions-for-2-6-dimethoxynaphthalene
https://www.benchchem.com/product/b181337#safety-and-handling-precautions-for-2-6-dimethoxynaphthalene
https://www.benchchem.com/product/b181337#safety-and-handling-precautions-for-2-6-dimethoxynaphthalene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b181337?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181337?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

